Cas no 927674-31-5 (3,3',4',7-Tetrahydroxyflavanone; (2R,3R)-form, 3'-Me ether)

3,3',4',7-Tetrahydroxyflavanone; (2R,3R)-form, 3'-Me ether structure
927674-31-5 structure
Product Name:3,3',4',7-Tetrahydroxyflavanone; (2R,3R)-form, 3'-Me ether
CAS No:927674-31-5
MF:C16H14O6
MW:302.278765201569
CID:6733401
Update Time:2024-03-03

3,3',4',7-Tetrahydroxyflavanone; (2R,3R)-form, 3'-Me ether Chemical and Physical Properties

Names and Identifiers

    • (-)-Erycibenin D
    • 3,3',4',7-Tetrahydroxyflavanone; (2R,3R)-form, 3'-Me ether
    • Inchi: 1S/C16H14O6/c1-21-13-6-8(2-5-11(13)18)16-15(20)14(19)10-4-3-9(17)7-12(10)22-16/h2-7,15-18,20H,1H3
    • InChI Key: OILXOIAGIWQYOO-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC=C(C2C(O)C(=O)C3C(=CC(=CC=3)O)O2)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • XLogP3: 0.508

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